Cas no 2231664-75-6 ((2S,3S)-3-fluoro-2-methyl-azetidine;hydrochloride)

• Product Name: (2S,3S)-3-fluoro-2-methyl-azetidine;hydrochloride
• CAS No: 2231664-75-6
• MF: C₄H₉ClFN
• MW: 125.572363615036
• MDL: MFCD31705464
• CID: 5096093
• PubChem ID: 135396293
• Update Time: 2026-03-02

(2S,3S)-3-fluoro-2-methyl-azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-3-fluoro-2-methylazetidine hydrochloride
• (2S,3S)-3-fluoro-2-methylazetidine hydrochloride
• Azetidine, 3-fluoro-2-methyl-, hydrochloride (1:1), (2S,3S)-
• (2S,3S)-3-fluoro-2-methyl-azetidine;hydrochloride
• (2S,3S)-3-Fluoro-2-methylazetidine HCl
• Rel-(2S,3S)-3-fluoro-2-methylazetidine hydrochloride
• 2231664-75-6
• AT24721
• MFCD31705464
• (2S,3S)-3-fluoro-2-methylazetidine;hydrochloride
• (2S,3S)-3-fluoro-2-methylazetidinehydrochloride
• PS-17104

• MDL： MFCD31705464
• Inchi： 1S/C4H8FN.ClH/c1-3-4(5)2-6-3;/h3-4,6H,2H2,1H3;1H/t3-,4-;/m0./s1
• InChI Key： LCIMHSJEJTYTNF-MMALYQPHSA-N
• SMILES： F[C@H]1CN[C@H]1C.Cl

Computed Properties

• Exact Mass: 125.0407551g/mol
• Monoisotopic Mass: 125.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 55.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on (2S,3S)-3-fluoro-2-methyl-azetidine;hydrochloride

Introduction to (2S,3S)-3-fluoro-2-methyl-azetidine;hydrochloride (CAS No. 2231664-75-6)

The compound (2S,3S)-3-fluoro-2-methyl-azetidine;hydrochloride, identified by its CAS number 2231664-75-6, is a significant molecule in the field of pharmaceutical chemistry. This zwitterionic derivative of azetidine has garnered attention due to its unique structural properties and potential applications in drug development. Azetidine derivatives are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of bioactive molecules.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of a fluoro substituent in the molecule imparts specific electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents. The stereochemistry of the compound, particularly the (2S,3S) configuration, is crucial as it influences the molecule's interactions with biological systems.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This solubility advantage makes it more amenable for use in various drug delivery systems, including oral and intravenous formulations. The hydrochloride salt also ensures better stability and shelf-life, which are essential attributes for any pharmaceutical product.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. Molecular modeling studies on (2S,3S)-3-fluoro-2-methyl-azetidine;hydrochloride have revealed its potential as a scaffold for inhibiting enzymes involved in inflammatory pathways. This has opened up new avenues for developing anti-inflammatory drugs with improved efficacy and reduced side effects.

Moreover, the fluorine atom in the molecule plays a pivotal role in modulating its bioactivity. Fluorine substitution can alter the electronic distribution within the molecule, leading to enhanced binding affinity to target proteins. This property has been exploited in the design of kinase inhibitors, which are widely used in the treatment of cancer and other chronic diseases. The unique combination of stereochemistry and fluorination makes this compound a promising candidate for further investigation.

In clinical trials, derivatives of azetidine have shown promise in treating various diseases by modulating biological pathways. For instance, some azetidine-based compounds have demonstrated anti-inflammatory and analgesic properties. The hydrochloride salt form of (2S,3S)-3-fluoro-2-methyl-azetidine is being explored as a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. The stereochemical integrity of the azetidine ring is maintained through careful selection of chiral auxiliaries and catalysts. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of complex molecules like this one more efficiently.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The ability of fluorine to enhance metabolic stability and binding affinity has led to its widespread use in drug development. The incorporation of a fluoro group into the structure of (2S,3S)-3-fluoro-2-methyl-azetidine;hydrochloride contributes to its potential as a lead compound for novel therapeutics.

Ongoing research is focused on understanding the mechanism of action of this compound and its derivatives. Preclinical studies have shown that azetidine-based molecules can interact with specific enzymes and receptors involved in disease pathways. By modulating these interactions, these compounds can potentially alleviate symptoms and improve patient outcomes.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. The hydrochloride salt form of (2S,3S)-3-fluoro-2-methyl-azetidine has undergone preliminary toxicity studies to assess its potential side effects. These studies are crucial for determining the appropriate dosage and formulation for clinical use.

In conclusion, (2S,3S)-3-fluoro-2-methyl-azetidine;hydrochloride (CAS No. 2231664-75-6) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including stereochemistry and fluorination, make it an attractive scaffold for developing novel therapeutic agents. Further research is needed to fully elucidate its pharmacological properties and explore its potential as a lead compound for new drugs.